2-[2-(Methoxycarbonyl)phenyl]benzoic acid
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Overview
Description
2-[2-(Methoxycarbonyl)phenyl]benzoic acid (2-MCPB) is an important organic compound in the field of synthetic chemistry. It is a versatile compound that can be used for a variety of applications, including as a starting material for the synthesis of pharmaceuticals and other biologically active compounds. 2-MCPB has been extensively studied in the past few decades, and has been found to have a number of interesting biochemical and physiological effects.
Scientific Research Applications
Synthesis and Structural Studies : 2-[2-(Methoxycarbonyl)phenyl]benzoic acid has been utilized in various synthetic procedures, indicating its role as an intermediate in complex chemical syntheses. For instance, its derivatives were synthesized for cyclization studies and to prepare dihydridobenz[e]azepine compounds. The synthetic route involved nucleophilic aromatic substitution, ester hydrolysis, and selective decarboxylation processes (Bunce & Schammerhorn, 2005). Additionally, its crystal structure was determined through X-ray diffraction, revealing insights about bond lengths and suggesting a conjugated system formation in the molecular structure (Zhao et al., 2010).
Applications in Catalysis : The compound has been involved in methoxycarbonylation reactions catalyzed by palladium complexes, demonstrating its role in the formation of unsaturated esters or cascade reactions to α,ω-diesters. This indicates its utility in complex organic transformations and potential industrial applications (Magro et al., 2010).
Role in Biological Studies : Although not directly related to the compound , studies have shown its derivatives exhibiting biological activities. For instance, bioactive phenyl ether derivatives isolated from marine-derived fungi exhibited antioxidant activities, suggesting the potential bioactivity of structurally related compounds (Xu et al., 2017).
Involvement in Material Synthesis : The compound's derivatives have been used in the synthesis of materials like polyaniline doped with benzoic acid and substituted benzoic acids. This shows its potential utility in material science and applications in electronics or other advanced materials (Amarnath & Palaniappan, 2005).
Safety and Hazards
While specific safety and hazard information for 2-[2-(Methoxycarbonyl)phenyl]benzoic acid is not available, similar compounds have been noted to cause skin irritation, serious eye damage, and damage to organs through prolonged or repeated exposure if inhaled . It is recommended to avoid contact with skin and eyes, not to breathe dust, and not to ingest .
properties
IUPAC Name |
2-(2-methoxycarbonylphenyl)benzoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12O4/c1-19-15(18)13-9-5-3-7-11(13)10-6-2-4-8-12(10)14(16)17/h2-9H,1H3,(H,16,17) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZDVLTXGRPRUSHK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=CC=C1C2=CC=CC=C2C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90988984 |
Source
|
Record name | 2'-(Methoxycarbonyl)[1,1'-biphenyl]-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90988984 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
256.25 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
6926-84-7 |
Source
|
Record name | NSC116234 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=116234 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2'-(Methoxycarbonyl)[1,1'-biphenyl]-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90988984 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-[2-(methoxycarbonyl)phenyl]benzoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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